Cas no 282104-48-7 (3-bromo-N-(phenylcarbamothioyl)aminobenzamide)

• Product Name: 3-bromo-N-(phenylcarbamothioyl)aminobenzamide
• CAS No: 282104-48-7
• MF: C₁₄H₁₂BrN₃OS
• MW: 350.233580589294
• CID: 3055153
• PubChem ID: 1250783
• Update Time: 2025-06-11

3-bromo-N-(phenylcarbamothioyl)aminobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromobenzoyl)-N-phenylhydrazinecarbothioamide
• 3-bromo-N-(phenylcarbamothioyl)aminobenzamide
• (E)-2-(3-bromobenzoyl)-N-phenylhydrazinecarbimidothioic acid
• F0486-2409
• 2-[(3-bromophenyl)carbonyl]-N-phenylhydrazinecarbothioamide
• HMS2471M11
• CHEMBL1392702
• F0331-0250
• AKOS001021767
• 3-BROMO-N-[(PHENYLCARBAMOTHIOYL)AMINO]BENZAMIDE
• MLS000569007
• SMR000149990
• AKOS030659446
• 282104-48-7
• Z56774931
• STL282677
• AKOS003625571
• 657-379-6
• 1-[(3-bromobenzoyl)amino]-3-phenylthiourea
• AKOS002162036

• Inchi： 1S/C14H12BrN3OS/c15-11-6-4-5-10(9-11)13(19)17-18-14(20)16-12-7-2-1-3-8-12/h1-9H,(H,17,19)(H2,16,18,20)
• InChI Key： UAOMZMKPGNWYHM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(NNC(NC1C=CC=CC=1)=S)=O

Computed Properties

• Exact Mass: 348.98845Da
• Monoisotopic Mass: 348.98845Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 85.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-bromo-N-(phenylcarbamothioyl)aminobenzamide

3-Bromo-N-(Phenylcarbamothioyl)aminobenzamide (CAS No. 282104-48-7): An Overview of Its Properties and Applications in Medicinal Chemistry

3-Bromo-N-(Phenylcarbamothioyl)aminobenzamide (CAS No. 282104-48-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzamides and is characterized by the presence of a bromine atom and a thiourea moiety, which contribute to its biological activity and pharmacological properties.

The chemical structure of 3-bromo-N-(phenylcarbamothioyl)aminobenzamide is defined by its molecular formula, C₁₃H₁₁BrN₂O₂S, and a molecular weight of 319.20 g/mol. The bromine atom at the 3-position of the benzene ring imparts halogen bonding capabilities, which can enhance interactions with biological targets. The thiourea group, on the other hand, is known for its ability to form hydrogen bonds and participate in various biological processes.

In recent years, 3-bromo-N-(phenylcarbamothioyl)aminobenzamide has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of research has been its activity against various enzymes and receptors involved in disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

A notable study published in the Journal of Medicinal Chemistry highlighted the ability of 3-bromo-N-(phenylcarbamothioyl)aminobenzamide to selectively inhibit the activity of protein kinase C (PKC), a family of serine/threonine kinases that play a pivotal role in cell proliferation and survival. The researchers demonstrated that this compound effectively reduced PKC activity in vitro, leading to decreased cell viability and increased apoptosis in cancer cell lines. This finding suggests that 3-bromo-N-(phenylcarbamothioyl)aminobenzamide could be a promising candidate for the development of novel anticancer agents.

Beyond its anticancer potential, 3-bromo-N-(phenylcarbamothioyl)aminobenzamide has also shown promise in other therapeutic areas. For example, it has been investigated for its anti-inflammatory properties, particularly in models of chronic inflammation. A study published in the European Journal of Pharmacology reported that this compound significantly reduced inflammation markers such as TNF-α and IL-6 in both in vitro and in vivo models. These results indicate that 3-bromo-N-(phenylcarbamothioyl)aminobenzamide may have therapeutic applications in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of 3-bromo-N-(phenylcarbamothioyl)aminobenzamide have also been evaluated to assess its suitability as a drug candidate. Studies have shown that it exhibits good oral bioavailability and favorable metabolic stability, which are essential characteristics for a successful drug molecule. Additionally, preliminary toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, 3-bromo-N-(phenylcarbamothioyl)aminobenzamide (CAS No. 282104-48-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, including the bromine atom and thiourea group, contribute to its high affinity for specific biological targets. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use. As more data becomes available, it is likely that 3-bromo-N-(phenylcarbamothioyl)aminobenzamide will play an increasingly important role in the development of novel therapeutics for various diseases.